Cas no 1219948-58-9 (2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride)

• Product Name: 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride
• CAS No: 1219948-58-9
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• CID: 1074338
• PubChem ID: 56829534
• Update Time: 2025-06-14

2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride
• 2-piperidin-4-ylethyl 3-methylbutanoate;hydrochloride
• 1219948-58-9
• AKOS015844104
• 2-(piperidin-4-yl)ethyl3-methylbutanoatehydrochloride
• 2-(4-Piperidinyl)ethyl 3-methylbutanoatehydrochloride
• 2-(piperidin-4-yl)ethyl 3-methylbutanoate hydrochloride

• MDL： MFCD13559794
• Inchi： 1S/C12H23NO2.ClH/c1-10(2)9-12(14)15-8-5-11-3-6-13-7-4-11;/h10-11,13H,3-9H2,1-2H3;1H
• InChI Key： AZDOWRCAQRWSCM-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC(C)C)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 249.1495567g/mol
• Monoisotopic Mass: 249.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride

Comprehensive Overview of 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride (CAS No. 1219948-58-9)

2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride (CAS No. 1219948-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and ester functional groups, is often explored for its potential applications in drug development and therapeutic formulations. The presence of the hydrochloride salt enhances its solubility, making it a versatile candidate for various experimental and industrial uses.

In recent years, the demand for piperidine derivatives has surged due to their role in synthesizing bioactive molecules. Researchers frequently search for "2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride uses" or "CAS 1219948-58-9 applications" to understand its potential in central nervous system (CNS) studies. The compound's structural similarity to neurotransmitters has sparked interest in its possible effects on neurological pathways, aligning with the growing focus on mental health and cognitive enhancement.

The synthesis of 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride involves precise chemical reactions to ensure high purity and stability. Laboratories often inquire about "synthesis methods for CAS 1219948-58-9" or "piperidine-based ester derivatives" to optimize their processes. This compound's ester linkage and hydrophilic properties make it suitable for drug delivery systems, a hot topic in pharmaceutical innovation.

From a commercial perspective, 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride is valued for its potential in high-throughput screening and medicinal chemistry. Its relevance to GPCR-targeted therapies (G-protein-coupled receptors) has been a focal point, as these receptors are critical in treating conditions like chronic pain and metabolic disorders. Searches for "GPCR modulators" or "piperidine esters in drug discovery" often highlight this compound's significance.

Quality control and analytical characterization of CAS 1219948-58-9 are essential for ensuring its efficacy in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structure and purity. Queries like "analytical methods for 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride" reflect the need for standardized protocols in handling this compound.

In summary, 2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride (CAS No. 1219948-58-9) represents a promising avenue in pharmaceutical research, particularly in neurology and drug delivery. Its piperidine core and ester functionality offer diverse applications, while its hydrochloride form ensures practical utility. As the scientific community continues to explore its potential, this compound remains a subject of cutting-edge studies and innovative therapies.